Cas no 83554-63-6 (Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1))
83554-63-6 structure
Product Name:Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
CAS No:83554-63-6
MF:C8H7NaO4
MW:190.128553628922
CID:709005
Update Time:2024-02-03
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1)
- 2-HYDROXYMANDELIC ACID SODIUM SALT (OHMNA)
- 2-Hydroxymandelicacidsodiumsalt
- OHMNA
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- Inchi: 1S/C8H8O4.Na/c9-6-4-2-1-3-5(6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
- InChI Key: RADQTFAKRROCJF-UHFFFAOYSA-M
- SMILES: [Na+].C([O-])(=O)C(C1=CC=CC=C1O)O
Computed Properties
- Exact Mass: 190.024
- Monoisotopic Mass: 190.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6A^2
Benzeneacetic acid, a,2-dihydroxy-, sodium salt (1:1) Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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